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Compound of Interest

Compound Name: 1-Methylimidazole-4-acetaldehyde

CAS No.: 19639-03-3

Cat. No.: B021412

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1-Methylimidazole-4-acetaldehyde is a key intermediate in human metabolism, arising from

the breakdown of histamine. As an aldehyde, its reactivity is of significant interest in the fields

of biochemistry, toxicology, and drug development. This technical guide provides a

comprehensive overview of the reactivity profile of 1-methylimidazole-4-acetaldehyde,

including its role in biological pathways, its chemical characteristics, and relevant experimental

data.

Core Chemical and Physical Properties
1-Methylimidazole-4-acetaldehyde is a solid at room temperature with a molecular weight of

124.14 g/mol .[1][2] Its structure features a methylated imidazole ring and an acetaldehyde

functional group, which dictates its chemical behavior.
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Property Value Source

Molecular Formula C₆H₈N₂O [2]

Molecular Weight 124.14 g/mol [2]

Physical Description Solid [3]

CAS Number 19639-03-3 [2]

IUPAC Name
2-(1-methyl-1H-imidazol-4-

yl)acetaldehyde
[2]

Boiling Point 311 °C [4]

Flash Point 141.9 °C [4]

Density 1.1 g/cm³ [4]

Biological Significance and Reactivity
In humans, 1-methylimidazole-4-acetaldehyde is an integral part of histidine metabolism.[3] It

is formed from tele-methylhistamine through the action of monoamine oxidase B (MAO-B) and

is subsequently oxidized to tele-methylimidazoleacetic acid by aldehyde dehydrogenase

(ALDH).[5]

Histamine Metabolism Pathway
The following diagram illustrates the central role of 1-methylimidazole-4-acetaldehyde in the

metabolic cascade of histamine.
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Enzymatic Oxidation by Aldehyde Dehydrogenase
(ALDH)
The primary metabolic fate of 1-methylimidazole-4-acetaldehyde is its oxidation to the

corresponding carboxylic acid, a reaction catalyzed by aldehyde dehydrogenase (ALDH). The

cytosolic form of ALDH exhibits activity towards this substrate.[1]

Kinetic Parameters of Cytosolic ALDH for 1-Methylimidazole-4-acetaldehyde:

Parameter Value Source

Km 2.5 µM [1]

Maximum Velocity (Vmax) 40% of that for acetaldehyde [1]

This low Km value indicates a high affinity of the cytosolic ALDH for 1-methylimidazole-4-
acetaldehyde, suggesting an efficient conversion in a physiological context.

Chemical Reactivity Profile
The reactivity of 1-methylimidazole-4-acetaldehyde is dominated by the chemistry of its

aldehyde functional group and the nature of the 1-methylimidazole ring.

Nucleophilic Addition Reactions
As an aldehyde, the carbonyl carbon of 1-methylimidazole-4-acetaldehyde is electrophilic

and susceptible to attack by nucleophiles. This is a fundamental reaction of aldehydes, leading

to the formation of a tetrahedral intermediate.

Nucleophilic Addition to Aldehyde

Common nucleophiles that can react with 1-methylimidazole-4-acetaldehyde include:

Amines (Primary and Secondary): Primary amines react to form imines (Schiff bases), while

secondary amines yield enamines.[6][7]

Hydride Reagents (e.g., Sodium Borohydride): These reagents reduce the aldehyde to the

corresponding primary alcohol, 1-methyl-4-(2-hydroxyethyl)imidazole.
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Organometallic Reagents (e.g., Grignard Reagents): These carbon nucleophiles will add to

the carbonyl to form secondary alcohols.

Reduction to 1-Methyl-4-(2-hydroxyethyl)imidazole
The reduction of the aldehyde functionality to a primary alcohol is a common and important

transformation. Sodium borohydride (NaBH₄) is a mild and selective reducing agent for this

purpose.[8]

Reduction of 1-Methylimidazole-4-acetaldehyde

Experimental Protocols
While a specific, detailed synthesis for 1-methylimidazole-4-acetaldehyde is not readily

available in the literature, a plausible synthetic route would involve the oxidation of the

corresponding primary alcohol, 1-methyl-4-(2-hydroxyethyl)imidazole. General protocols for

similar transformations are outlined below.

General Protocol for Aldehyde Dehydrogenase Assay
This protocol is adapted from generic enzymatic assays for ALDH and can be optimized for 1-
methylimidazole-4-acetaldehyde.[9][10]

Materials:

Purified cytosolic aldehyde dehydrogenase

1 M Tris-HCl buffer, pH 8.0

20 mM NAD⁺ solution

100 mM 1-Methylimidazole-4-acetaldehyde stock solution (prepared fresh)

Spectrophotometer capable of measuring absorbance at 340 nm

Procedure:

Prepare a reaction mixture containing Tris-HCl buffer and NAD⁺ solution in a cuvette.
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Add the ALDH enzyme solution to the reaction mixture.

Initiate the reaction by adding a small volume of the 1-methylimidazole-4-acetaldehyde
stock solution.

Immediately monitor the increase in absorbance at 340 nm, which corresponds to the

formation of NADH.

The initial rate of the reaction can be determined from the linear portion of the absorbance

versus time plot.

Kinetic parameters (Km and Vmax) can be determined by measuring the initial rates at

varying substrate concentrations and fitting the data to the Michaelis-Menten equation.

General Protocol for Reduction with Sodium
Borohydride
This protocol is based on standard procedures for the reduction of aldehydes.[11]

Materials:

1-Methylimidazole-4-acetaldehyde

Sodium borohydride (NaBH₄)

Methanol or ethanol

Deionized water

Diethyl ether or ethyl acetate for extraction

Anhydrous magnesium sulfate or sodium sulfate

Procedure:

Dissolve 1-methylimidazole-4-acetaldehyde in methanol or ethanol in a round-bottom

flask, and cool the solution in an ice bath.
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Slowly add sodium borohydride to the stirred solution.

Allow the reaction to proceed at room temperature, monitoring by thin-layer chromatography

(TLC) until the starting material is consumed.

Quench the reaction by the slow addition of water.

Remove the alcohol solvent under reduced pressure.

Extract the aqueous residue with diethyl ether or ethyl acetate.

Dry the combined organic extracts over anhydrous magnesium sulfate or sodium sulfate,

filter, and concentrate under reduced pressure to yield the crude product, 1-methyl-4-(2-

hydroxyethyl)imidazole.

The product can be purified by column chromatography on silica gel.

Stability and Handling
Aldehydes can be susceptible to oxidation and polymerization. Therefore, it is recommended to

store 1-methylimidazole-4-acetaldehyde under an inert atmosphere (e.g., argon or nitrogen)

at low temperatures to minimize degradation. Solutions of the aldehyde should be prepared

fresh for use in reactivity studies. The stability of the related compound, 4-methylimidazole, is

good in a dry, well-ventilated place.[12] The pH of the medium can also influence the stability

and reactivity of aldehydes.

Conclusion
1-Methylimidazole-4-acetaldehyde is a reactive aldehyde with a significant role in human

metabolism. Its reactivity is characterized by the electrophilic nature of its carbonyl group,

making it a substrate for aldehyde dehydrogenase and susceptible to nucleophilic attack.

Understanding the reactivity profile of this compound is crucial for researchers in drug

development and toxicology, particularly in the context of histamine metabolism and its

potential off-target effects. Further studies to elucidate the kinetics of its reactions with various

nucleophiles and its stability under different conditions would provide a more complete picture

of its chemical behavior.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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